Cas no 68015-71-4 (1-(2,-xylyl)biguanide)

• Product Name: 1-(2,-xylyl)biguanide
• CAS No: 68015-71-4
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 968263
• Update Time: 2024-03-05

1-(2,-xylyl)biguanide Chemical and Physical Properties

Names and Identifiers

• 1-(2,-xylyl)biguanide
• 1-carbamimidoyl-1-(2,3-dimethylphenyl)guanidine
• EINECS 268-143-3
• Imidodicarbonimidic diamide,N-(2,?-dimethylphenyl)
• Imidodicarbonimidic diamide, N-(2,-dimethylphenyl)-

• Inchi： 1S/C10H15N5/c1-6-4-3-5-8(7(6)2)14-10(13)15-9(11)12/h3-5H,1-2H3,(H6,11,12,13,14,15)
• InChI Key： QPUAWEXLLDSJBV-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1C)C(NC(N)=N)=N

Computed Properties

• Exact Mass: 205.13300
• Monoisotopic Mass: 205.132746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.27
• Boiling Point: 352.2°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.629
• PSA: 97.78000
• LogP: 2.49680